6-Bromo-2-chloropyridin-3-ol
Overview
Description
6-Bromo-2-chloropyridin-3-ol is a chemical compound with the molecular formula C5H3BrClNO and a molecular weight of 208.44 . It is a solid substance and is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 6-Bromo-2-chloropyridin-3-ol consists of a pyridine ring which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring has a bromine atom attached to the 6th position, a chlorine atom attached to the 2nd position, and a hydroxyl group (-OH) attached to the 3rd position .Physical And Chemical Properties Analysis
6-Bromo-2-chloropyridin-3-ol is a solid substance . It has a molecular weight of 208.44 . The InChI key, which is a unique identifier for the compound, is RMZDAJISDIUUMM-UHFFFAOYSA-N .Scientific Research Applications
Organic Synthesis
6-Bromo-2-chloropyridin-3-ol: is a valuable halogenated heterocycle used in organic synthesis. Its reactive sites, particularly the bromine and chlorine atoms, make it a versatile intermediate for constructing more complex molecules. It’s often used in cross-coupling reactions facilitated by palladium catalysis .
Medicinal Chemistry
In medicinal chemistry, 6-Bromo-2-chloropyridin-3-ol serves as a building block for the synthesis of various pharmaceuticals. Its structure is a key component in the development of kinase inhibitors, which are crucial in targeted cancer therapies .
Material Science
This compound’s unique properties are explored in material science for creating novel materials. Researchers utilize it to synthesize organic compounds that can alter the physical properties of materials, potentially leading to advancements in electronics and nanotechnology.
Analytical Chemistry
6-Bromo-2-chloropyridin-3-ol: can be used as a standard or reference compound in analytical chemistry. Its well-defined structure and properties allow for calibration of analytical instruments and validation of analytical methods .
Agricultural Research
The compound finds applications in agricultural research, where it may be used to develop new pesticides or herbicides. Its halogenated structure can be modified to target specific pests or weeds without harming crops .
Environmental Studies
In environmental studies, 6-Bromo-2-chloropyridin-3-ol can be used to study the degradation of halogenated compounds in the environment. Understanding its breakdown can help assess the environmental impact of similar compounds .
Safety And Hazards
6-Bromo-2-chloropyridin-3-ol is classified as Acute Tox. 3 Oral, which means it’s harmful if swallowed . It can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include wearing protective gloves, clothing, and eye/face protection, and ensuring adequate ventilation .
properties
IUPAC Name |
6-bromo-2-chloropyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClNO/c6-4-2-1-3(9)5(7)8-4/h1-2,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMZDAJISDIUUMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1O)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10673921 |
Source
|
| Record name | 6-Bromo-2-chloropyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10673921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.44 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-chloropyridin-3-ol | |
CAS RN |
52764-12-2 |
Source
|
| Record name | 6-Bromo-2-chloro-3-pyridinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52764-12-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-2-chloropyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10673921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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